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Compound of Interest

Compound Name: 3-Hydroxycyclobutanecarbonitrile

Cat. No.: B3415407 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of 3-Hydroxycyclobutanecarbonitrile,

a compound requiring careful management due to its potential hazards. Adherence to these

procedures will help maintain a safe laboratory environment and ensure compliance with

regulatory standards.

Hazard Profile and Safety Summary
3-Hydroxycyclobutanecarbonitrile is classified as an acute toxicant and an irritant.[1] It is

harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[1] It is also known to cause

skin and serious eye irritation.[1] The following table summarizes key quantitative data for this

compound.

Property Value Source

Molecular Formula C5H7NO PubChem[1]

Molecular Weight 97.12 g/mol PubChem[1]

GHS Hazard Codes
H301, H311, H315, H319,

H331
PubChem[1]

logP (Octanol/Water) -0.2 PubChem[1]
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Personal Protective Equipment (PPE)
Before handling 3-Hydroxycyclobutanecarbonitrile, it is crucial to be equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A lab coat or chemical-resistant apron should be worn.

Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator.

Step-by-Step Disposal Procedure
The proper disposal of 3-Hydroxycyclobutanecarbonitrile, as with any hazardous chemical,

must be handled in a manner that minimizes risk to personnel and the environment. The

following steps outline the recommended procedure.

Step 1: Waste Segregation and Collection

Unused Product: Unused 3-Hydroxycyclobutanecarbonitrile should be disposed of as

hazardous chemical waste. Do not mix it with other waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Contaminated Materials: Any materials that have come into contact with 3-
Hydroxycyclobutanecarbonitrile, such as pipette tips, gloves, and absorbent pads, must

also be treated as hazardous waste.

Empty Containers: "Empty" containers that previously held 3-
Hydroxycyclobutanecarbonitrile should be triple-rinsed with a suitable solvent. The rinsate

must be collected and disposed of as hazardous waste. The rinsed container can then be

disposed of according to your local regulations.

Step 2: Waste Labeling and Storage

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "3-Hydroxycyclobutanecarbonitrile".
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The container should be kept securely closed and stored in a designated, well-ventilated

hazardous waste accumulation area.

Ensure the storage area is away from incompatible materials.

Step 3: Arrange for Professional Disposal

The disposal of chemical waste is highly regulated. Your institution's EHS office will have

established procedures for the collection and disposal of hazardous waste.

Contact your EHS office to schedule a pickup of the labeled waste container. Do not attempt

to dispose of this chemical down the drain or in the regular trash.

Step 4: Spill and Emergency Procedures

In the event of a spill, evacuate the immediate area and alert your colleagues.

If you are trained and it is safe to do so, contain the spill using an inert absorbent material.

Collect the absorbent material and any contaminated soil or surfaces into a sealed, labeled

container for disposal as hazardous waste.

Ventilate the area and wash the spill site after the material has been removed.

For large spills or if you are unsure how to proceed, contact your institution's emergency

response team.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials related to 3-Hydroxycyclobutanecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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